Cas no 938458-80-1 (5-Bromo-2-ethylbenzodoxazole)

5-Bromo-2-ethylbenzodoxazole is a heterocyclic compound featuring a benzodoxazole core substituted with a bromine atom at the 5-position and an ethyl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. The bromine substituent enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the ethyl group contributes to solubility and stability. Its well-defined molecular framework is advantageous for developing ligands, catalysts, or bioactive molecules. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, ensuring consistent performance in synthetic applications.
5-Bromo-2-ethylbenzodoxazole structure
5-Bromo-2-ethylbenzodoxazole structure
Product Name:5-Bromo-2-ethylbenzodoxazole
CAS No:938458-80-1
MF:C9H8BrNO
MW:226.06992149353
MDL:MFCD09055180
CID:870078
Update Time:2025-10-19

5-Bromo-2-ethylbenzodoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-ethylbenzo[d]oxazole
    • 5-BROMO-2-ETHYL-1,3-BENZOXAZOLE
    • 5-bromo-2-ethylbenzoxazole
    • SBB096912
    • FCH932986
    • SY018738
    • ST2411783
    • AX8182691
    • Z5368
    • 5-Bromo-2-ethylbenzoxazole (ACI)
    • 5-Bromo-2-ethylbenzodoxazole
    • MDL： MFCD09055180
    • Inchi： 1S/C9H8BrNO/c1-2-9-11-7-5-6(10)3-4-8(7)12-9/h3-5H,2H2,1H3
    • InChI Key： FEFKLDDJMPFJHS-UHFFFAOYSA-N
    • SMILES： BrC1C=C2C(OC(CC)=N2)=CC=1

Computed Properties

  • Exact Mass: 224.97900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Topological Polar Surface Area: 26

Experimental Properties

  • Melting Point: 64-66°
  • Flash Point: 121.9℃
  • PSA: 26.03000
  • LogP: 3.15270

5-Bromo-2-ethylbenzodoxazole Security Information

5-Bromo-2-ethylbenzodoxazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-ethylbenzodoxazole Pricemore >>

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5-Bromo-2-ethylbenzodoxazole Production Method

Production Method 1

40925-68-6 40925-68-6
938458-80-1 938458-80-1
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  12 h, 110 °C → 120 °C
Reference
Benzoxazole and benzothiazole derivatives having heteroaryl group and organic electroluminescence device including the same
, United States, , ,

Production Method 2

7424-54-6 7424-54-6
40925-68-6 40925-68-6
938458-80-1 938458-80-1
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid monohydrate ,  Cuprous iodide Solvents: Acetonitrile ;  16 h, 100 °C
Reference
Synthesis of Benzoxazoles from 2-Aminophenols and β-Diketones Using a Combined Catalyst of Bronsted Acid and Copper Iodide
Mayo, Muhammad Shareef; Yu, Xiaoqiang; Zhou, Xiaoyu; Feng, Xiujuan; Yamamoto, Yoshinori; et al, Journal of Organic Chemistry, 2014, 79(13), 6310-6314

5-Bromo-2-ethylbenzodoxazole Raw materials

5-Bromo-2-ethylbenzodoxazole Preparation Products

5-Bromo-2-ethylbenzodoxazole Related Literature

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